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Compound of Interest

(2,3-Dihydrofuro[2,3-c]pyridin-3-
Compound Name:

yl)methanamine
CAS No.: 174469-07-9
Cat. No.: B574877

Get Quote

\ J

The fusion of a pyridine ring, a ubiquitous pharmacophore, with a furan ring creates the
furo[2,3-c]pyridine bicyclic system. This scaffold is of significant interest to medicinal chemists
due to its rigid, planar structure which can effectively interact with biological targets. Derivatives
of this and related furopyridine systems have demonstrated a wide array of biological activities,
including potent and selective inhibition of key kinases involved in oncology and immunology.
[1][2][3] This guide will provide researchers, scientists, and drug development professionals with
a technical framework for the synthesis and potential exploitation of this promising heterocyclic
system, with a specific focus on a rational pathway to (2,3-Dihydrofuro[2,3-c]pyridin-3-
yl)methanamine.

Physicochemical Properties

While experimental data for the target molecule is unavailable, we can summarize the
properties of the core scaffold and provide predicted values for the target amine.
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(2,3-Dihydrofuro[2,3-

2,3-Dihydrofuro[2,3- c]pyridin-3-
Property o .
c]pyridine yl)methanamine
(Predicted)
CAS Number 117103-45-4 Not Assigned
Molecular Formula C7H7NO CsH10N20
Molecular Weight 121.14 g/mol ~150.18 g/mol
LogP 0.9 ~0.8
Hydrogen Bond Donors 0 2
Hydrogen Bond Acceptors 2 3
Rotatable Bonds 0 1

Proposed Synthesis of (2,3-Dihydrofuro[2,3-
c]pyridin-3-yl)methanamine

The synthesis of the target molecule can be envisioned through a multi-step sequence starting
from a commercially available piperidinone derivative. This proposed route is grounded in
established synthetic transformations for related heterocyclic systems. [4][5]

Diagram of the Proposed Synthetic Workflow
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Caption: Potential inhibition of Lck in the T-Cell Receptor signaling pathway.
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Self-Validating Protocols: Characterization and
Evaluation

For any newly synthesized compound, rigorous characterization and biological evaluation are
paramount.

Structural Verification

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR should be used to confirm the presence of all protons and their respective
chemical environments and coupling patterns. The aromatic protons of the pyridine ring
and the diastereotopic protons of the dihydrofuran ring will be characteristic.

o 13C NMR will confirm the number of unique carbon atoms in the molecule.

o Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be performed
to confirm the exact mass and elemental composition of the synthesized molecule, matching
it to the molecular formula CsH10N20.

In Vitro Biological Evaluation

¢ Kinase Inhibition Assays:

o Objective: To determine the inhibitory potency (ICso) of the synthesized compound against
a panel of relevant kinases (e.g., Lck, PI3Ka, EGFR).

o Methodology: Utilize a time-resolved fluorescence resonance energy transfer (TR-FRET)
or a luminescence-based assay (e.g., ADP-Glo™).

o Protocol:
1. Prepare a dilution series of the test compound in DMSO.
2. In a 384-well plate, add the kinase, the appropriate substrate, and ATP.

3. Add the test compound at various concentrations.
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4. Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).
5. Add the detection reagent to stop the kinase reaction and generate a signal.
6. Read the plate on a suitable plate reader.

7. Calculate the percent inhibition relative to controls and fit the data to a dose-response
curve to determine the ICso value.

e Cell-Based Proliferation Assays:

o Objective: To assess the cytostatic or cytotoxic effects of the compound on relevant cancer
cell lines (e.g., Jurkat cells for Lck, A549 for EGFR, PC3 for PI3K/AKT).

o Methodology: Use a standard MTT or CellTiter-Glo® assay.
o Protocol:
1. Seed cells in a 96-well plate and allow them to adhere overnight.
2. Treat the cells with a serial dilution of the test compound for 72 hours.
3. Add the viability reagent (e.g., MTT) and incubate.
4. Solubilize the formazan crystals (for MTT) and measure the absorbance.

5. Calculate the cell viability relative to vehicle-treated controls and determine the Glso
(concentration for 50% growth inhibition).

Conclusion

While (2,3-Dihydrofuro[2,3-c]pyridin-3-yl)methanamine remains a novel, uncharacterized
molecule, its core scaffold represents a highly valuable starting point for the development of
potent and selective modulators of key biological pathways. The synthetic route proposed
herein provides a logical and experimentally feasible approach to access this and related
compounds. The demonstrated potential of furopyridine derivatives as kinase inhibitors in
oncology and immunology strongly suggests that this chemical space is ripe for exploration by
drug discovery professionals. Rigorous synthesis, characterization, and biological screening, as
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outlined in this guide, will be essential to unlocking the full therapeutic potential of this

promising heterocyclic system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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